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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B15576425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

biological activity of ZK824190 hydrochloride, a selective and orally active inhibitor of the

urokinase-type plasminogen activator (uPA). This document is intended to serve as a valuable

resource for researchers and professionals engaged in drug discovery and development,

particularly in therapeutic areas where uPA plays a significant pathological role, such as

multiple sclerosis and oncology.

Chemical and Physical Properties
ZK824190 hydrochloride is a small molecule inhibitor with the CAS number 2629177-12-2.[1]

Its chemical structure and key properties are summarized below. While extensive experimental

data on some physical properties are not readily available in the public domain, the known

information is presented to aid in experimental design and formulation.

Table 1: Chemical and Physical Properties of ZK824190 Hydrochloride
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Property Value Source

CAS Number 2629177-12-2 [1]

Molecular Formula C₂₂H₂₁ClF₂N₂O₄ [1]

Molecular Weight 450.86 g/mol [2]

Appearance Solid [3]

Solubility

Soluble in DMSO. For in vivo

studies, formulations in 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% saline

have been reported to achieve

a concentration of ≥ 2.5

mg/mL. Another formulation

uses 10% DMSO in 90% (20%

SBE-β-CD in saline). For oil-

based formulations, solubility

of ≥ 2.5 mg/mL in 10% DMSO

and 90% corn oil has been

noted.

[4]

Melting Point No data available [3]

Boiling Point No data available [3]

pKa No data available

Storage Temperature -20°C [1]

Biological Activity and Mechanism of Action
ZK824190 hydrochloride is a potent and selective inhibitor of urokinase-type plasminogen

activator (uPA). It demonstrates selectivity for uPA over other related proteases such as tissue-

type plasminogen activator (tPA) and plasmin.

Table 2: Inhibitory Activity of ZK824190 Hydrochloride
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Target IC₅₀ (nM)

uPA 237

tPA 1600

Plasmin 1850

Source:[1]

The primary mechanism of action of ZK824190 hydrochloride is the inhibition of the catalytic

activity of uPA. uPA is a serine protease that plays a crucial role in the conversion of the

zymogen plasminogen into the active protease plasmin. Plasmin, in turn, is responsible for the

degradation of various components of the extracellular matrix (ECM), a process that is

essential for cell migration and tissue remodeling in both physiological and pathological

conditions.

The uPA Signaling Pathway
The uPA system is a key regulator of extracellular proteolysis and is implicated in a variety of

cellular processes, including cell migration, invasion, and signal transduction. The binding of

uPA to its cell surface receptor, the urokinase plasminogen activator receptor (uPAR), localizes

the proteolytic activity of uPA to the cell surface. This initiates a cascade of events that can

influence cell behavior. Beyond its proteolytic function, the uPA/uPAR complex can also interact

with other cell surface receptors, such as integrins, to activate intracellular signaling pathways,

including the PI3K/Akt pathway, which is known to be involved in cell migration and survival.
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Caption: The uPA signaling pathway and the inhibitory action of ZK824190 hydrochloride.
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Experimental Protocols
The following sections provide generalized experimental protocols that can be adapted for use

with ZK824190 hydrochloride. It is recommended that researchers optimize these protocols

for their specific experimental systems.

Preparation of Stock Solutions
For in vitro experiments, ZK824190 hydrochloride can be dissolved in dimethyl sulfoxide

(DMSO) to prepare a concentrated stock solution. For in vivo studies, specific formulation

protocols should be followed to ensure solubility and bioavailability.

Protocol for a 10 mM Stock Solution in DMSO:

Weigh the required amount of ZK824190 hydrochloride (MW = 450.86 g/mol ).

Add the appropriate volume of high-purity DMSO to achieve a final concentration of 10 mM.

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro uPA Inhibition Assay (Chromogenic)
This protocol describes a common method for measuring the inhibition of uPA activity using a

chromogenic substrate.

Materials:

Human uPA enzyme

Chromogenic uPA substrate (e.g., S-2444)

Assay buffer (e.g., Tris-HCl buffer, pH 8.5, containing 0.1% BSA)

ZK824190 hydrochloride stock solution

96-well microplate
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Microplate reader

Workflow:
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Click to download full resolution via product page

Caption: A generalized workflow for an in vitro uPA chromogenic inhibition assay.

Procedure:

Prepare serial dilutions of ZK824190 hydrochloride in assay buffer.

To the wells of a 96-well plate, add 20 µL of the diluted ZK824190 hydrochloride solutions.

Include wells for a positive control (uPA without inhibitor) and a negative control (assay buffer

only).

Add 20 µL of the uPA enzyme solution to each well (except the negative control).

Pre-incubate the plate at 37°C for 15 minutes.

Initiate the reaction by adding 160 µL of the pre-warmed chromogenic substrate to each well.

Immediately begin monitoring the change in absorbance at 405 nm using a microplate

reader at 37°C. Readings can be taken every minute for 30-60 minutes.

Calculate the rate of reaction (V) for each concentration of the inhibitor.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the

data to a suitable model to determine the IC₅₀ value.

Conclusion
ZK824190 hydrochloride is a valuable research tool for investigating the role of the uPA

system in various physiological and pathological processes. Its selectivity and oral

bioavailability make it a compound of interest for further preclinical and potentially clinical

development. This guide provides foundational information to support the design and execution

of studies involving ZK824190 hydrochloride. Researchers are encouraged to consult the

primary literature for more specific applications and detailed experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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